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Compound of Interest

Compound Name: 3,3-Diphenylpropionic acid

Cat. No.: B122916

An In-depth Technical Guide to 3,3-
Diphenylpropionic Acid

This technical guide provides a comprehensive overview of the physical and chemical
properties of 3,3-Diphenylpropionic acid, tailored for researchers, scientists, and drug
development professionals. The information is compiled from various scientific sources and
presented in a structured format for clarity and ease of use.

Core Chemical Properties

3,3-Diphenylpropionic acid, also known as [3-phenylbenzenepropanoic acid, is a carboxylic
acid with the chemical formula C1sH140x2. It presents as a white to light yellow crystalline
powder.[1][2]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b122916?utm_src=pdf-interest
https://www.benchchem.com/product/b122916?utm_src=pdf-body
https://www.benchchem.com/product/b122916?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5175752.htm
https://www.chemsrc.com/en/cas/3609-48-1_250836.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
IUPAC Name 3,3-Diphenylpropanoic acid [1]

CAS Number 606-83-7 [3]
Molecular Formula C15H1402 [3]
Molecular Weight 226.27 g/mol [3]
Appearance White to light yellow crystalline (]

powder
Melting Point 151-154 °C [1]
Boiling Point 327.88 °C (rough estimate) [2]

Slightly soluble in water;
Solubility Soluble in chloroform, DMSO, [2]

and methanol

pKa 4.45 £ 0.10 (Predicted) [2]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 3,3-
Diphenylpropionic acid.

'H NMR Spectroscopy

The proton NMR spectrum of 3,3-Diphenylpropionic acid shows characteristic signals for the
phenyl protons, the methine proton, and the methylene protons of the propionic acid chain.

3C NMR Spectroscopy

The carbon NMR spectrum provides information on the carbon framework of the molecule.

Infrared (IR) Spectroscopy

The IR spectrum of 3,3-Diphenylpropionic acid displays characteristic absorption bands for
the carboxylic acid functional group and the aromatic rings.
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Experimental Protocols
Synthesis of 3,3-Diphenylpropionic Acid via Friedel-
Crafts Reaction

A common method for the synthesis of 3,3-Diphenylpropionic acid is the Friedel-Crafts
alkylation of benzene with cinnamic acid.

Materials:

Cinnamic acid

Benzene

Anhydrous Aluminum Chloride (AICIs) or an ionic liquid catalyst like 1-methyl-3-
butylimidazolium chloroaluminate ([omim]CI/AICIs)

Methanol (for recrystallization)

Dilute Hydrochloric Acid

Procedure using lonic Liquid Catalyst:

In a reaction vessel, mix benzene and the ionic liquid catalyst ([omim]CI/AICI3).

o Heat the mixture to 70-80 °C.

e Add cinnamic acid in portions over a period of 30-60 minutes.

 Increase the temperature to reflux and maintain for 2-4 hours.

 After the reaction is complete, cool the mixture and add water.

e Separate the organic phase.

e Remove the unreacted benzene by distillation under reduced pressure.

e The resulting solid is the crude 3,3-Diphenylpropionic acid.[4]
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Work-up
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Synthesis of 3,3-Diphenylpropionic Acid via Friedel-Crafts Reaction.

Purification by Recrystallization

The crude product can be purified by recrystallization from a suitable solvent like methanol or
ethanol.[4]

Procedure:

¢ Dissolve the crude 3,3-Diphenylpropionic acid in a minimal amount of hot methanol.
« If the solution is colored, add a small amount of activated charcoal and heat briefly.

« Filter the hot solution to remove insoluble impurities and the activated charcoal.
 Allow the filtrate to cool slowly to room temperature to form crystals.

e Further cool the solution in an ice bath to maximize crystal yield.

o Collect the crystals by vacuum filtration.

e Wash the crystals with a small amount of cold methanol.

» Dry the purified crystals.[5]
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Purification of 3,3-Diphenylpropionic Acid by Recrystallization.

Biological Activity and Signaling Pathways

Currently, there is limited direct evidence in the scientific literature detailing the specific
biological activities and signaling pathway interactions of 3,3-Diphenylpropionic acid. Much of
the available research focuses on its derivatives or the related compound, 3-phenylpropionic

acid.

Derivatives of aryl propionic acids are a well-established class of non-steroidal anti-
inflammatory drugs (NSAIDs).[6] For instance, some [3,3-diphenyl propionic acid amides have
been synthesized and evaluated for anticonvulsant and anti-inflammatory activities.[6]

The structurally related metabolite, 3-phenylpropionic acid (3-PPA), a product of gut microbial
metabolism, has been shown to influence cellular signaling. Studies have indicated that 3-PPA
can promote myotube hypertrophy through the Foxo3/NAD+ signaling pathway.[7] It has also
been found to activate hepatic AMP-activated protein kinase a, which is involved in improving
liver lipid homeostasis.[8] Furthermore, 3-PPA has been shown to partially activate the aryl
hydrocarbon receptor (AhR) to promote macrophage phagocytosis.

While these findings on related compounds are informative, it is crucial to note that they cannot
be directly extrapolated to 3,3-Diphenylpropionic acid. Further research is required to
elucidate the specific biological roles and mechanisms of action of 3,3-Diphenylpropionic
acid.
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Biological Context of 3,3-Diphenylpropionic Acid and Related Compounds.

Conclusion

3,3-Diphenylpropionic acid is a well-characterized compound with established physical and
chemical properties. While detailed protocols for its synthesis and purification are available, a
precise experimental boiling point has not been widely reported. The primary area for future
research lies in the exploration of its biological activities and the elucidation of its potential
interactions with cellular signaling pathways, an area where data is currently lacking for the
parent compound. The known activities of its derivatives and structurally similar molecules
suggest that 3,3-Diphenylpropionic acid may hold untapped potential in various therapeutic
areas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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